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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery and history of the pinacol
rearrangement, a cornerstone of organic synthesis. We will delve into the initial observations,
the structural elucidations that corrected early misconceptions, and the mechanistic
understanding that solidified its place in the canon of organic chemistry. This guide presents
historical data, experimental considerations, and visual representations of the key concepts to
provide a comprehensive resource for professionals in the chemical sciences.

The Dawn of a New Rearrangement: Fittig's
Serendipitous Discovery

The story of the pinacol rearrangement begins in 1860 with the work of German chemist
Wilhelm Rudolph Fittig.[1][2] While investigating the derivatives of acetone, Fittig reported the
treatment of a substance he called "paraceton™ with sulfuric acid.[1][2] At the time, the structural
theory of organic chemistry was in its infancy, and Fittig, like many of his contemporaries, held
incorrect notions about the structure of acetone. His "paraceton” was, in fact, 2,3-dimethyl-2,3-
butanediol, which would later be named pinacol.

Fittig's experiments marked the first documented instance of what is now known as the pinacol
rearrangement. However, the true nature of the transformation remained elusive. Fittig
struggled to elucidate the structure of the product, a testament to the limited analytical
techniques of the era and the then-unprecedented nature of a skeletal rearrangement.
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Unraveling the Puzzle: Butlerov's Structural
Elucidation

The correct structures of both the starting material (pinacol) and the rearranged product
(pinacolone) were finally established in 1873 by the Russian chemist Aleksandr Butlerov.[1]
Butlerov's work was a landmark achievement, not only for clarifying the pinacol rearrangement
but also for introducing the revolutionary concept of carbon skeletal rearrangements in organic
chemistry. His insights laid the groundwork for understanding a wide array of molecular
transformations.

The initial confusion and eventual clarification of the pinacol rearrangement underscore the

observation to Butlerov's definitive structural proof highlights the challenges and triumphs of
early organic chemists.

Historical Timeline of the Pinacol Rearrangement's
Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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